(3R)-3-(5-chloro-2-methoxy-phenyl)-3-fluoro-6-(trifluoromethyl)indolin-2-one
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Overview
Description
BMS 204352 is a member of indoles.
Scientific Research Applications
Microwave-Assisted Synthesis in Neuroprotection
A study by Dischino et al. (2003) details the synthesis of (S)-3-(5-chloro-2-methoxyphenyl)-1,3-dihydro-3-[18F]-fluoro-6-(trifluoromethyl)-1H-indol-2-one using microwave-assisted methods. This compound, a variant of the main chemical of interest, was synthesized for potential use in post-stroke neuroprotection. Biodistribution studies in rodents indicated its potential application in medical imaging and neuroprotection research (Dischino et al., 2003).
Synthesis and Labeling for Neuroprotective Studies
Another study by Dischino et al. (2003) discusses the synthesis of tritium and carbon-14 labeled variants of a similar compound for applications in neuroprotection. The study aimed to develop agents for post-stroke neuroprotection, highlighting the potential of these compounds in neurological research and treatment (Dischino et al., 2003).
Synthesis for Cytotoxic Activity Evaluation
Reddy et al. (2013) conducted a study on isatin derivatives related to the compound . They synthesized a series of derivatives and evaluated their in vitro cytotoxicity against various cancer cell lines. This research suggests the potential use of such compounds in cancer research, specifically in understanding and developing new cytotoxic agents (Reddy et al., 2013).
Potential in Anticonvulsant Activity
Research by Obniska et al. (2006) on N-phenyl- and N-benzyl-2-azaspiro derivatives, which share structural similarities with the compound of interest, revealed their efficacy in anticonvulsant activity. This study indicates the potential of such compounds in developing new treatments for convulsive disorders (Obniska et al., 2006).
Antioxidant and Antimicrobial Potential
Dandia et al. (2013) explored the synthesis of 3-substituted-3-hydroxyindolin-2-ones and investigated their antioxidant and antimicrobial potential. The study suggests that derivatives of the compound can be potent antioxidants and may have applications in treating bacterial and fungal infections (Dandia et al., 2013).
Anti-HIV-1 Agents
Chander et al. (2018) designed and synthesized compounds based on the 3-hydroxy-3-(2-oxo-2-phenylethyl)indolin-2-one nucleus for HIV-1 RT inhibition and anti-HIV-1 activity. This indicates the potential application of similar compounds in the development of anti-HIV treatments (Chander et al., 2018).
properties
Product Name |
(3R)-3-(5-chloro-2-methoxy-phenyl)-3-fluoro-6-(trifluoromethyl)indolin-2-one |
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Molecular Formula |
C16H10ClF4NO2 |
Molecular Weight |
359.7 g/mol |
IUPAC Name |
(3R)-3-(5-chloro-2-methoxyphenyl)-3-fluoro-6-(trifluoromethyl)-1H-indol-2-one |
InChI |
InChI=1S/C16H10ClF4NO2/c1-24-13-5-3-9(17)7-11(13)15(18)10-4-2-8(16(19,20)21)6-12(10)22-14(15)23/h2-7H,1H3,(H,22,23)/t15-/m1/s1 |
InChI Key |
ULYONBAOIMCNEH-OAHLLOKOSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)Cl)[C@@]2(C3=C(C=C(C=C3)C(F)(F)F)NC2=O)F |
SMILES |
COC1=C(C=C(C=C1)Cl)C2(C3=C(C=C(C=C3)C(F)(F)F)NC2=O)F |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2(C3=C(C=C(C=C3)C(F)(F)F)NC2=O)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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